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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and

administration of ENMD-1068 hydrochloride for in vivo animal studies. ENMD-1068 is a

selective antagonist of Protease-Activated Receptor 2 (PAR2) and has shown potential in

preclinical models of liver fibrosis and endometriosis.[1][2]

Physicochemical Properties and Solubility
ENMD-1068 hydrochloride is soluble in water and dimethyl sulfoxide (DMSO).[1] For animal

studies, it is often prepared as a suspension.

Table 1: Solubility of ENMD-1068 Hydrochloride

Solvent Concentration Notes

DMSO 200 mg/mL (625.25 mM)

Requires sonication.

Hygroscopic DMSO can affect

solubility; use freshly opened

solvent.[1]

Water 100 mg/mL (312.63 mM) Requires sonication.[1]
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ENMD-1068 functions as a selective antagonist of PAR2. In the context of liver fibrosis, it has

been shown to reduce the activation of hepatic stellate cells (HSCs) and subsequent collagen

expression by inhibiting the TGF-β1/Smad signaling pathway.[1][2][3] This pathway plays a

critical role in the production of collagen and the progression of fibrosis.[1] In endometriosis

models, ENMD-1068 has demonstrated anti-inflammatory and anti-angiogenic effects,

inhibiting the growth of endometriotic lesions.[4][5]
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Start: Weigh ENMD-1068 HCl

Prepare 50 mg/mL Stock
in DMSO

Vortex

Add PEG300

Vortex

Add Tween-80

Vortex
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Vortex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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